Cas no 1806454-28-3 (Ethyl 3-(2-chloropropanoyl)-4-methylphenylacetate)

• Product Name: Ethyl 3-(2-chloropropanoyl)-4-methylphenylacetate
• CAS No: 1806454-28-3
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 5007762
• Update Time: 2025-06-28

Ethyl 3-(2-chloropropanoyl)-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-chloropropanoyl)-4-methylphenylacetate

• Inchi： 1S/C14H17ClO3/c1-4-18-13(16)8-11-6-5-9(2)12(7-11)14(17)10(3)15/h5-7,10H,4,8H2,1-3H3
• InChI Key： YENSQYAQBWHUCC-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C=CC=1C)CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(2-chloropropanoyl)-4-methylphenylacetate

Ethyl 3-(2-chloropropanoyl)-4-methylphenylacetate (CAS No. 1806454-28-3): A Comprehensive Overview

Ethyl 3-(2-chloropropanoyl)-4-methylphenylacetate, identified by its CAS number 1806454-28-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's molecular structure, featuring a combination of an ester group, a chlorinated propanoyl side chain, and a methylphenylacetic acid moiety, positions it as a versatile intermediate in synthetic chemistry.

The chemical composition of Ethyl 3-(2-chloropropanoyl)-4-methylphenylacetate can be described in detail by examining its structural components. The presence of the ester functionality (-COOEt) not only contributes to the compound's solubility characteristics but also serves as a reactive site for further chemical modifications. The chlorinated propanoyl group (-CH₂CHClCO-) introduces electrophilic centers, making the molecule susceptible to nucleophilic substitution reactions, which are pivotal in medicinal chemistry for the construction of more complex scaffolds. Additionally, the methylphenylacetic acid part (-C₆H₄CH₂COOH) provides a phenolic hydrogen and an aromatic system that can engage in various interactions with biological targets.

In recent years, Ethyl 3-(2-chloropropanoyl)-4-methylphenylacetate has been explored as a key intermediate in the synthesis of pharmacologically active compounds. Its structural features make it an attractive building block for designing molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties. The ester group can be hydrolyzed to yield a corresponding carboxylic acid, which can then be further functionalized to introduce diverse pharmacophores. This flexibility allows chemists to tailor the molecule's properties to target specific biological pathways.

One of the most compelling aspects of Ethyl 3-(2-chloropropanoyl)-4-methylphenylacetate is its role in the development of novel drug candidates. Researchers have leveraged its reactivity to create analogs with enhanced efficacy and reduced side effects. The chloro-substituted propanoyl moiety, in particular, has been shown to enhance binding affinity to certain enzymes and receptors. This has led to the discovery of compounds that exhibit promising activity against diseases such as cancer and neurodegenerative disorders. The ability to modify this compound at multiple sites provides a rich palette for medicinal chemists to explore.

The synthesis of Ethyl 3-(2-chloropropanoyl)-4-methylphenylacetate involves a series of well-established organic reactions. Typically, it begins with the condensation of methyl phenylacetoacetate with chloroacetyl chloride in the presence of a base catalyst. This reaction yields the desired intermediate, which is then esterified using ethanol under acidic conditions. The resulting product can be purified through recrystallization or column chromatography, ensuring high yields and purity suitable for further applications.

From a computational chemistry perspective, Ethyl 3-(2-chloropropanoyl)-4-methylphenylacetate has been subjected to detailed molecular modeling studies. These studies aim to elucidate its interaction with biological targets at the atomic level. By employing techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers have gained insights into how this compound binds to enzymes and receptors. This information is crucial for designing inhibitors or agonists with high selectivity and potency.

The pharmacokinetic properties of Ethyl 3-(2-chloropropanoyl)-4-methylphenylacetate are also of great interest. Studies have shown that this compound exhibits moderate solubility in both water and organic solvents, making it amenable to various formulation strategies. Its metabolic stability has been assessed through in vitro studies, revealing that it is susceptible to hydrolysis by esterases but remains stable under physiological conditions for extended periods. This characteristic makes it a promising candidate for oral administration.

In conclusion, Ethyl 3-(2-chloropropanoyl)-4-methylphenylacetate (CAS No. 1806454-28-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable intermediate for the synthesis of novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, highlighting its importance in drug discovery and development.